1-(2-(1-(Phenylsulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea

• IUPAC Name: 1-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-3-(3-methylphenyl)urea
• InChI: InChI=1S/C21H27N3O3S/c1-17-8-7-9-18(16-17)23-21(25)22-14-13-19-10-5-6-15-24(19)28(26,27)20-11-3-2-4-12-20/h2-4,7-9,11-12,16,19H,5-6,10,13-15H2,1H3,(H2,22,23,25)
• InChI Key: DOBFJWZKZAQDJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)NCCC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol

Description

1-(2-(1-(Phenylsulfonyl)piperidin-2-yl)ethyl)-3-(m-tolyl)urea, also known as TSPO ligand XBD173, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has shown promise in various areas of research, including neuroscience, cancer research, and immunology.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• The compound and its derivatives have been explored for their synthesis and potential antimicrobial activities. Specifically, research has demonstrated the synthesis of various N-substituted derivatives with moderate to significant antibacterial properties against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Drug Design and Hypoglycemic Activity

• These compounds have also been studied for their hypoglycemic effects, showing promise as potential therapeutic agents for diabetes management. Molecular docking and in vivo studies suggest some derivatives exhibit considerable hypoglycemic activity, comparable to standard treatments (Panchal et al., 2017).

Agricultural Applications

• In the agricultural sector, derivatives of the compound have been investigated for their ability to transform or degrade in soil, offering insights into their environmental impact and potential use as herbicides. Studies on sulfonylurea herbicides indicate their transformation is influenced by abiotic factors, such as pH and sunlight exposure (Saha & Kulshrestha, 2002).

Enzyme Inhibition for Therapeutic Applications

• The enzymatic inhibition activity of these compounds, particularly against cholinesterases, has been studied, indicating potential for treating neurological disorders. Some derivatives have shown promising acetylcholinesterase and butyrylcholinesterase inhibition activities, which are relevant for conditions like Alzheimer's disease (Khalid et al., 2014).

Anticonvulsant Properties

• Research on the anticonvulsant activity of synthesized derivatives highlights their potential in treating seizure disorders. Certain compounds have been identified as significantly effective in experimental models, with chloro-substituted derivatives showing the most promising convulsion protective effects (Thakur et al., 2017).